molecular formula C12H13BrO2 B8752766 Ethyl 1-(3-bromophenyl)cyclopropanecarboxylate

Ethyl 1-(3-bromophenyl)cyclopropanecarboxylate

Cat. No.: B8752766
M. Wt: 269.13 g/mol
InChI Key: SHQSZJUOBJZOQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 1-(3-bromophenyl)cyclopropanecarboxylate is a useful research compound. Its molecular formula is C12H13BrO2 and its molecular weight is 269.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13BrO2

Molecular Weight

269.13 g/mol

IUPAC Name

ethyl 1-(3-bromophenyl)cyclopropane-1-carboxylate

InChI

InChI=1S/C12H13BrO2/c1-2-15-11(14)12(6-7-12)9-4-3-5-10(13)8-9/h3-5,8H,2,6-7H2,1H3

InChI Key

SHQSZJUOBJZOQM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(CC1)C2=CC(=CC=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(3-Bromophenyl)cyclopropanecarboxylic acid (976 mg, 4.05 mmol) was dissolved in ethanol (20 mL) and p-toluenesulfonic acid (139 mg, 0.810 mmol) was added. The reaction mixture was heated at reflux for 15 h. The temperature of the oil bath was increased from 80° C. to 110° C. and the reaction mixture was stirred for 2 h at that temperature, after which the mixture was cooled and the solvent was removed under reduced pressure. The crude material was purified via flash chromatography (pentane:ethyl acetate 9:1) to afford ethyl 1-(3-bromophenyl)cyclopropanecarboxylate as a colorless oil (950 mg, 87.2%). 1H NMR (400 MHz, CDCl3) δ 1.13-1.20 (m, 5H), 1.57-1.62 (m, 2H), 4.10 (q, 2H), 7.17 (s, 1H), 7.27 (s, 1H), 7.38 (s, 1H), 7.47-7.50 (m, 1H).
Quantity
976 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
139 mg
Type
reactant
Reaction Step Two

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